Cas no 3695-24-7 (2-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)acetic acid)

2-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)acetic acid Properties

Names and Identifiers

• 3-Hydroxy-4-methoxymandelic Acid
• (2S)-2-hydroxy-2-(3-hydroxy-4-methoxy-phenyl)acetate
• 2-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)acetic acid
• 2-hydroxy-2-(4-hydroxy-3-methoxyphenyl)acetic acid
• Hydroxy(3-hydroxy-4-methoxyphenyl)acetic acid
• DL-4-HYDROXY-3-METHOXYMANDELIC ACID
• Isovanillylmandelic acid
• 2-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)aceticacid
• SCHEMBL10085812
• PXMUSCHKJYFZFD-UHFFFAOYSA-N
• A6356
• 3695-24-7
• Oprea1_658039
• EINECS 223-017-7
• DTXSID70914009
• AKOS003382259
• CS-0072520
• FT-0634970
• D73864
• dl-3-Hydroxy-4-methoxymandelic acid
• EN300-235639
• SB84958
• F9995-0480
• 3-Hydroxy-4-methoxymandelicacid
• AKOS016845795
• NS00047272
• SCHEMBL352960
• 3-Hydroxy-4-methoxymandelic acid, 98%
• 3-hydroxy-4-methoxy-mandelic acid
• Hydroxy-(3-hydroxy-4-methoxy-phenyl)-acetic acid
• alpha,3-Dihydroxy-4-methoxybenzeneacetic Acid
• Hydroxy(3-hydroxy-4-methoxyphenyl)acetic acid #
• STL570290
• Benzeneacetic acid, a,3-dihydroxy-4-methoxy-
• +Expand

• MDL： MFCD00004230
• InChIKey： PXMUSCHKJYFZFD-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O5/c1-14-7-3-2-5(4-6(7)10)8(11)9(12)13/h2-4,8,10-11H,1H3,(H,12,13)
• SMILES： COC1=C(C=C(C=C1)C(C(=O)O)O)O

Computed Properties

• Exact Mass: 198.05300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.053
• Heavy Atom Count: 14
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 87A^2

Experimental Properties

• LogP: 0.51880
• PSA: 86.99000
• Refractive Index: 1.4570 (estimate)
• Boiling Point: 255.48°C (rough estimate)
• Melting Point: 132-134 °C (dec.)(lit.)
• Flash Point: 184.3°C
• FEMA: 4660 | HYDROXY(4-HYDROXY-3-METHOXYPHENYL)ACETIC ACID
• Solubility: H2O: ~50 mg/mL
• Color/Form: White or beige crystalline powder
• Solubility: dissolve in water
• Density: 1.2539 (rough estimate)

2-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)acetic acid Security Information

• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• FLUKA BRAND F CODES：8-10-23

2-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)acetic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%